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Compound of Interest

Compound Name: 2-Methylundecanal

Cat. No.: B089849 Get Quote

Technical Support Center: 2-Methylundecanal
Experiments
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with 2-Methylundecanal. It includes troubleshooting

guides, frequently asked questions (FAQs), detailed experimental protocols, and safety

precautions to ensure safe and effective experimentation.

Frequently Asked Questions (FAQs) and
Troubleshooting
This section addresses common issues and questions that may arise during the handling and

use of 2-Methylundecanal.

Q1: What are the primary hazards associated with 2-Methylundecanal?

A1: 2-Methylundecanal is a combustible liquid and vapor.[1] It may cause skin and eye

irritation, as well as respiratory and digestive tract irritation.[1] The toxicological properties of

this material have not been fully investigated.[1] It is also very toxic to aquatic life with long-

lasting effects.[2][3]

Q2: What personal protective equipment (PPE) should be worn when handling 2-
Methylundecanal?
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A2: When handling 2-Methylundecanal, it is crucial to wear appropriate PPE to minimize

exposure. This includes:

Eye Protection: Chemical safety goggles or a face shield.[1][4]

Skin Protection: Chemical-resistant gloves (such as butyl rubber or nitrile) and a lab coat or

protective clothing.[1][4]

Respiratory Protection: Use in a well-ventilated area, preferably under a chemical fume

hood.[1][5] If ventilation is inadequate, a NIOSH-approved respirator with an organic vapor

cartridge is recommended.[1][4]

Q3: The 2-Methylundecanal solution appears slightly yellow. Is it still safe to use?

A3: Yes, 2-Methylundecanal is often described as a colorless to slightly yellow liquid.[1][2][6]

[7] A slight yellow color does not typically indicate decomposition or a safety concern. However,

if the color is significantly different from the manufacturer's specifications or if other signs of

degradation are present (e.g., strong, unusual odor, presence of solids), the product should be

handled with caution and its purity should be verified before use.

Q4: I've spilled a small amount of 2-Methylundecanal in the lab. What is the correct cleanup

procedure?

A4: For a small spill, first ensure the area is well-ventilated and remove all ignition sources.[1]

[8] Absorb the spill with an inert material such as vermiculite, sand, or earth.[1] Place the

absorbed material into a suitable, clean, dry, and closed container for disposal.[1][8] Wash the

spill area with soap and water. Always wear appropriate PPE during cleanup.[4]

Q5: How should 2-Methylundecanal be stored?

A5: Store 2-Methylundecanal in a tightly closed container in a cool, dry, and well-ventilated

area.[1][9] Keep it away from heat, sparks, open flames, and incompatible substances such as

strong oxidizing agents, strong reducing agents, and strong bases.[1][10] It is recommended to

store it under a nitrogen atmosphere to prevent oxidation.[11]

Q6: What should I do in case of accidental skin or eye contact with 2-Methylundecanal?
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A6:

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[1] Seek medical attention if irritation develops or

persists.[1]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1]

Quantitative Data
The following tables summarize key quantitative data for 2-Methylundecanal.

Table 1: Physical and Chemical Properties

Property Value Reference

CAS Number 110-41-8 [1][2][6]

Molecular Formula C₁₂H₂₄O [2][6]

Molecular Weight 184.32 g/mol [2][6]

Appearance
Colorless to slightly yellow

liquid
[1][2][6][7]

Odor
Fatty, with floral notes on

dilution
[12][13]

Boiling Point 171 °C [7][13]

Flash Point 93 °C (199.4 °F) [1]

Density 0.822 - 0.830 g/mL at 25 °C [2][13]

Refractive Index 1.431 - 1.436 [2]

Solubility
Insoluble in water; soluble in

alcohol and fixed oils.
[2][10][11]

Table 2: Toxicological Data
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Test Species Route Value Reference

LD50 Rat Oral > 5 g/kg [1][11]

LD50 Rabbit Dermal > 10 g/kg [1][11]

Experimental Protocols
This section provides detailed methodologies for the synthesis and analysis of 2-
Methylundecanal.

Protocol 1: Synthesis of 2-Methylundecanal via Darzens
Reaction
This protocol is a general laboratory-scale synthesis based on the Darzens reaction.

Materials:

Methyl nonyl ketone

Ethyl chloroacetate

Sodium ethoxide

Anhydrous diethyl ether

Hydrochloric acid (dilute)

Sodium bicarbonate solution (saturated)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate

Round-bottom flask, dropping funnel, reflux condenser, magnetic stirrer, heating mantle,

separatory funnel, distillation apparatus.

Procedure:
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Reaction Setup: In a flame-dried round-bottom flask equipped with a dropping funnel, reflux

condenser, and magnetic stirrer, dissolve sodium ethoxide in anhydrous diethyl ether under a

nitrogen atmosphere.

Addition of Reactants: Cool the flask in an ice bath. A mixture of methyl nonyl ketone and

ethyl chloroacetate is added dropwise from the dropping funnel to the stirred sodium

ethoxide solution. Maintain the temperature below 10 °C during the addition.

Reaction: After the addition is complete, allow the mixture to warm to room temperature and

stir for several hours until the reaction is complete (monitored by TLC).

Work-up: Quench the reaction by slowly adding dilute hydrochloric acid. Transfer the mixture

to a separatory funnel. Separate the organic layer, and wash it successively with water,

saturated sodium bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the solvent under reduced pressure to obtain the crude glycidic ester.

Saponification and Decarboxylation: The crude ester is then saponified by refluxing with

aqueous sodium hydroxide. After cooling, the reaction mixture is acidified, and the resulting

glycidic acid is decarboxylated by heating to yield 2-Methylundecanal.[1]

Purification: The crude 2-Methylundecanal is purified by vacuum distillation.[1]

Protocol 2: Synthesis of 2-Methylundecanal from
Undecanal
This protocol describes an alternative industrial synthesis route.

Materials:

Undecanal

Formaldehyde

Dibutylamine (catalyst)
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Hydrogen gas

Palladium on carbon (Pd/C) catalyst

Solvent (e.g., ethanol)

Reaction vessel, hydrogenation apparatus, distillation apparatus.

Procedure:

Formation of 2-Methyleneundecanal: In a reaction vessel, undecanal is reacted with

formaldehyde in the presence of a catalytic amount of dibutylamine.[1] The reaction is

typically carried out at a controlled temperature and monitored until the formation of 2-

methyleneundecanal is maximized.

Hydrogenation: The resulting 2-methyleneundecanal is then hydrogenated to saturate the

double bond.[1] This is typically performed in a suitable solvent like ethanol, using a

palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere in a hydrogenation

apparatus.

Work-up and Purification: After the reaction is complete, the catalyst is filtered off. The

solvent is removed under reduced pressure, and the crude 2-Methylundecanal is purified by

fractional distillation.[1]

Protocol 3: Analysis of 2-Methylundecanal by Gas
Chromatography-Mass Spectrometry (GC-MS)
This is a general procedure for the qualitative and quantitative analysis of 2-Methylundecanal.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer (GC-MS).

Capillary column suitable for fragrance analysis (e.g., DB-5ms or equivalent).

Autosampler.

Procedure:
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Sample Preparation: Prepare a dilute solution of the 2-Methylundecanal sample in a

suitable solvent (e.g., dichloromethane or hexane).

GC-MS Conditions:

Injector Temperature: 250 °C

Oven Program: Start at 60 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min, and

hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Ion Source Temperature: 230 °C

MS Quadrupole Temperature: 150 °C

Scan Range: m/z 40-400.

Injection: Inject 1 µL of the prepared sample into the GC-MS.

Data Analysis: Identify the 2-Methylundecanal peak based on its retention time and mass

spectrum. The mass spectrum should show characteristic fragments of 2-Methylundecanal.
For quantitative analysis, create a calibration curve using standards of known

concentrations.

Visualizations
Experimental Workflow: Synthesis of 2-Methylundecanal
(Darzens Reaction)
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Caption: Workflow for the synthesis of 2-Methylundecanal via the Darzens reaction.
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Hazard Identification

Personal Protective Equipment (PPE)
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Caption: Key safety precautions for handling 2-Methylundecanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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